Cas no 954220-64-5 (3-(3-methylphenyl)pyrrolidine)

• Product Name: 3-(3-methylphenyl)pyrrolidine
• CAS No: 954220-64-5
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD10574754
• CID: 1084008
• PubChem ID: 18337181
• Update Time: 2025-06-09

3-(3-methylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(m-Tolyl)pyrrolidine
• 3-(3-methylphenyl)Pyrrolidine
• AKOS011342972
• 954220-64-5
• F2148-1395
• MFCD09756535
• EN300-134041
• Z940902750
• SCHEMBL12058643
• N11129
• 3-(3-methylphenyl)pyrrolidine

• MDL： MFCD10574754
• Inchi： 1S/C11H15N/c1-9-3-2-4-10(7-9)11-5-6-12-8-11/h2-4,7,11-12H,5-6,8H2,1H3
• InChI Key： HKCRRUSIWHNQMP-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC=C(C)C=2)C1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

3-(3-methylphenyl)pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(3-methylphenyl)pyrrolidine

3-(3-Methylphenyl)Pyrrolidine: A Comprehensive Overview

3-(3-Methylphenyl)Pyrrolidine, identified by the CAS registry number 954220-64-5, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its pyrrolidine ring fused with a substituted phenyl group, exhibits unique chemical properties and potential applications in drug design and materials science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its structural dynamics and functional versatility.

The synthesis of 3-(3-Methylphenyl)Pyrrolidine typically involves a multi-step process, often employing palladium-catalyzed coupling reactions or organocatalytic strategies. These methods have been refined in recent years to enhance yield and selectivity, making the compound more accessible for research and industrial applications. Notably, researchers have explored the use of microwave-assisted synthesis to expedite the reaction process, which has proven particularly effective for this class of compounds.

In terms of pharmacological applications, 3-(3-Methylphenyl)Pyrrolidine has shown promise as a lead compound in the development of novel therapeutic agents. Studies have demonstrated its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are critical targets in treating conditions such as hypertension and neurodegenerative diseases. Recent computational studies using molecular docking techniques have provided deeper insights into its binding affinities and selectivity profiles, paving the way for further optimization.

Beyond pharmacology, this compound has also found utility in materials science, particularly in the synthesis of advanced polymers and catalytic materials. Its ability to act as a chiral auxiliary in asymmetric synthesis has been explored extensively, with recent breakthroughs highlighting its role in enhancing enantioselectivity in key organic transformations. This has significant implications for the production of chiral pharmaceuticals and agrochemicals.

The structural characterization of 3-(3-Methylphenyl)Pyrrolidine has been significantly aided by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods have provided high-resolution data on its conformational preferences and intermolecular interactions, which are crucial for understanding its reactivity and stability under various conditions.

In conclusion, 3-(3-Methylphenyl)Pyrrolidine, with its distinctive chemical architecture and versatile functional groups, continues to be a subject of intense research interest. Its potential applications span across multiple disciplines, from drug discovery to materials engineering. As new synthetic strategies and analytical tools emerge, the understanding of this compound's properties is expected to grow further, unlocking new opportunities for innovation in science and industry.